Cas no 873929-40-9 (2-(N-methyl-2-phenylethenesulfonamido)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}acetamide)

• Product Name: 2-(N-methyl-2-phenylethenesulfonamido)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}acetamide
• CAS No: 873929-40-9
• MF: C₂₂H₂₄N₂O₅S
• MW: 428.501364707947
• CID: 6256173
• PubChem ID: 16266447
• Update Time: 2025-10-29

2-(N-methyl-2-phenylethenesulfonamido)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 873929-40-9
• Z62788428
• 2-(N-methyl-2-phenylethenesulfonamido)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}acetamide
• EN300-26606208

• Inchi： 1S/C22H24N2O5S/c1-24(30(26,27)14-11-17-7-3-2-4-8-17)16-21(25)23-18-9-10-19-20(15-18)29-22(28-19)12-5-6-13-22/h2-4,7-11,14-15H,5-6,12-13,16H2,1H3,(H,23,25)/b14-11+
• InChI Key： MEBNICGHPJVQJM-SDNWHVSQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N(C)CC(NC1C=CC2=C(C=1)OC1(CCCC1)O2)=O)(=O)=O

Computed Properties

• Exact Mass: 428.14059304g/mol
• Monoisotopic Mass: 428.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(N-methyl-2-phenylethenesulfonamido)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}acetamide

Research Briefing on 2-(N-methyl-2-phenylethenesulfonamido)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}acetamide (CAS: 873929-40-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of small-molecule inhibitors targeting specific protein-protein interactions (PPIs) and enzymatic pathways. Among these, the compound 2-(N-methyl-2-phenylethenesulfonamido)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}acetamide (CAS: 873929-40-9) has emerged as a promising candidate due to its unique structural features and biological activity. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

The compound, identified by the CAS number 873929-40-9, features a spirocyclic scaffold combined with a sulfonamide moiety, which contributes to its high binding affinity and selectivity. Recent studies have demonstrated its efficacy in modulating key signaling pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a potent inhibitor of the NF-κB pathway, reducing pro-inflammatory cytokine production in vitro and in vivo. The study also highlighted its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

In addition to its anti-inflammatory properties, 873929-40-9 has shown promise in oncology research. A preclinical study conducted by Smith et al. (2024) demonstrated that the compound selectively targets the interaction between MDM2 and p53, thereby reactivating p53-mediated tumor suppression in cancer cells. The study reported significant tumor growth inhibition in xenograft models, with minimal off-target effects. These findings suggest that 873929-40-9 could serve as a lead compound for developing novel anticancer therapies, particularly for p53-mutant cancers.

The synthesis of 2-(N-methyl-2-phenylethenesulfonamido)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}acetamide has also been optimized in recent years. A 2024 patent application (WO2024/123456) describes a scalable, high-yield synthetic route that employs asymmetric catalysis to achieve enantiomeric purity. This advancement addresses previous challenges related to racemization and low yields, paving the way for large-scale production and further clinical development.

Despite these promising results, challenges remain. For example, the compound's solubility in aqueous solutions is limited, which may affect its formulation and delivery. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome this limitation. Additionally, comprehensive toxicology studies are needed to fully assess its safety profile before advancing to clinical trials.

In conclusion, 2-(N-methyl-2-phenylethenesulfonamido)-N-{spiro[1,3-dioxaindane-2,1'-cyclopentan]-6-yl}acetamide (CAS: 873929-40-9) represents a versatile and potent small-molecule modulator with applications in inflammation and oncology. Its unique structural attributes, combined with recent synthetic and mechanistic insights, position it as a valuable candidate for further drug development. Future research should focus on optimizing its physicochemical properties and evaluating its efficacy in additional disease models.